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Compound of Interest

Compound Name:
12-Mercaptododecylphosphonic

acid

Cat. No.: B586950 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 12-Mercaptododecylphosphonic acid. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Safety and Hazard Information
12-Mercaptododecylphosphonic acid is a combustible solid that poses several hazards,

including skin irritation, serious eye irritation, and potential respiratory irritation. As a thiol, it

possesses a strong, unpleasant odor.[1][2][3] The phosphonic acid functional group also

suggests corrosive properties.[4][5][6]

Hazard Classifications:

Skin Irritant (Category 2)

Eye Irritant (Category 2)

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory system

Combustible Solid

Quantitative Data Summary
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Property Value Reference

CAS Number 159239-33-5

Molecular Formula C12H27O3PS

Molecular Weight 282.38 g/mol

Appearance
White to off-white powder or

crystalline solid
[7]

Melting Point 92-98 °C [7]

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is critical when handling 12-
Mercaptododecylphosphonic acid to mitigate the risks of exposure.
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PPE Category Required Equipment
Specifications and
Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles must be worn to

protect against splashes,

mists, or fumes.[4][8] A face

shield should be worn in

conjunction with goggles to

provide broader protection for

the face.[5][9]

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended to protect

against skin contact.[4][10]

Gloves should be inspected

before use and disposed of

properly after handling.[11]

Body Protection
Chemical-Resistant Laboratory

Coat or Apron

A lab coat or apron made of a

chemical-resistant material

should be worn to protect the

skin and clothing from spills

and splashes.[4][12]

Respiratory Protection NIOSH-Approved Respirator

A respirator may be necessary

if handling the powder outside

of a fume hood or if dust is

generated. The appropriate

type of respirator and cartridge

should be selected based on

the potential for inhalation

exposure.[4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of 12-
Mercaptododecylphosphonic acid.
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Preparation and Engineering Controls:

All work with 12-Mercaptododecylphosphonic acid should be conducted in a properly

functioning chemical fume hood to minimize the inhalation of dust and vapors.[5]

Ensure that an eyewash station and emergency shower are readily accessible.[5][13]

Prepare a bleach bath (a 1:1 mixture of bleach and water) in a labeled, covered plastic

container within the fume hood for decontaminating glassware.[1]

Handling the Chemical:

Before handling, don the appropriate personal protective equipment as outlined in the

table above.

Handle the solid carefully to avoid generating dust.

If transferring the chemical, use a funnel to minimize the risk of spills.[9]

Keep all containers of 12-Mercaptododecylphosphonic acid tightly closed when not in

use.[9]

Experimental Procedures:

When running reactions, use a closed or isolated system to contain any vapors.[1]

If the reaction is likely to release gas, the exhaust should be passed through a bleach trap

to neutralize the thiol odor.[1]

Disposal Plan
Proper disposal of 12-Mercaptododecylphosphonic acid and associated waste is crucial to

prevent environmental contamination and ensure laboratory safety.

Waste Collection:

All solid and liquid waste containing 12-Mercaptododecylphosphonic acid must be

collected in a clearly labeled, sealed, and appropriate hazardous waste container.[1]
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Inform your institution's Environmental Health & Safety (EH&S) department that the waste

contains thiols.[1]

Decontamination and Glassware Cleaning:

Immediately after use, all glassware that has come into contact with the chemical should

be submerged in the prepared bleach bath within the fume hood.[1][2]

Allow the glassware to soak for at least 14 hours (overnight) to oxidize the thiol.[1]

After soaking, thoroughly rinse the glassware with water before proceeding with standard

cleaning methods.[1]

Disposable items that are malodorous should be sealed in a zip-lock bag and placed in a

labeled hazardous waste container.[2]

Spill Management:

For small spills, use an absorbent material to clean up the substance. All cleanup

materials should be placed in a sealed bag and disposed of as hazardous waste.[2]

In the event of a large spill, evacuate the area and contact your institution's EH&S

department for assistance.[2]

Experimental Workflow Diagram
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Workflow for Handling 12-Mercaptododecylphosphonic Acid

Preparation

Handling & Experimentation
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Verify Emergency Equipment Access
(Eyewash, Shower)

Prepare Bleach Bath
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Proceed to Handling

Conduct Experiment
(Use Bleach Trap for Exhaust)

Collect Chemical Waste

Proceed to Disposal

Decontaminate Glassware
(Soak in Bleach Bath)

Clean Work Area

Click to download full resolution via product page

Caption: Workflow for handling 12-Mercaptododecylphosphonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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